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5-Bromo-2-chloro-4-methyl-3-

nitropyridine

Cat. No.: B1520513 Get Quote

An In-Depth Technical Guide to 5-Bromo-2-chloro-4-methyl-3-nitropyridine: Structure,

Synthesis, and Applications

Abstract
This technical guide provides a comprehensive overview of 5-Bromo-2-chloro-4-methyl-3-
nitropyridine, a key halogenated pyridine derivative. It serves as a critical building block in

advanced organic synthesis, particularly in the development of novel pharmaceutical and

agrochemical compounds. This document elucidates its molecular structure, physicochemical

properties, a detailed synthetic pathway with mechanistic insights, and its applications in

research and development. Furthermore, it outlines essential safety and handling protocols for

laboratory use. This guide is intended for researchers, chemists, and professionals in the field

of drug discovery and chemical engineering who require a deep technical understanding of this

versatile intermediate.

Introduction: A Versatile Heterocyclic Intermediate
5-Bromo-2-chloro-4-methyl-3-nitropyridine is a highly functionalized pyridine ring system

that has garnered significant attention in synthetic chemistry. Its structure is characterized by

the strategic placement of multiple reactive sites: a bromine atom at position 5, a chlorine atom

at position 2, a methyl group at position 4, and a nitro group at position 3[1]. This unique

arrangement of electron-withdrawing and donating groups, along with two distinct halogen

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1520513?utm_src=pdf-interest
https://www.benchchem.com/product/b1520513?utm_src=pdf-body
https://www.benchchem.com/product/b1520513?utm_src=pdf-body
https://www.benchchem.com/product/b1520513?utm_src=pdf-body
https://www.benchchem.com/product/b1520513?utm_src=pdf-body
https://www.indiamart.com/proddetail/5-bromo-2-chloro-4-methyl-3-nitropyridine-2855437254112.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


atoms, makes it an exceptionally valuable precursor for creating complex molecular

architectures.

The combination of a chloro group, which can be substituted, and a bromo group, which is

highly effective in palladium-catalyzed cross-coupling reactions, provides synthetic chemists

with orthogonal "handles" for sequential chemical modifications[2]. The electron-withdrawing

nitro group further activates the pyridine ring, influencing the reactivity of the halogen

substituents. Consequently, this compound is a cornerstone in the synthesis of specialized

chemicals, including active pharmaceutical ingredients (APIs) and advanced agrochemicals[1]

[3].

Molecular Structure and Physicochemical
Properties
The core of 5-Bromo-2-chloro-4-methyl-3-nitropyridine is a pyridine heterocycle, substituted

to maximize its synthetic utility. The specific arrangement of its functional groups dictates its

chemical behavior and reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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